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Chemical Profile of 2,5-Furandimethanol (FDM)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,4-Furandimethanol

CAS No.: 14496-24-3

Cat. No.: S773982

The table below summarizes the key properties of 2,5-Furandimethanol, a key diol derived from biomass [1].

Property Value | Description

Common Name  2,5-Furandimethanol (FDM)

CAS Number 1883-75-6 [1]

Molecular CgHgOg3 [1]

Formula

Molecular 128.126 g/mol [1]

Weight

Melting Point 74-77 °C [1]

Boiling Point 275.4£30.0 °C (at 760 mmHQ) [1]

Flash Point 120.3+24.6 °C [1]

Density 1.3+0.1 g/cm? [1]

Source Produced via hydrogenation of 5-Hydroxymethylfurfural (HMF), which is derived

from carbohydrates [2] [1].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s773982?utm_src=pdf-body
https://www.smolecule.com/products/s773982?utm_src=pdf-interest
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://bioresourcesbioprocessing.springeropen.com/articles/10.1186/s40643-023-00676-x
https://www.chemsrc.com/en/cas/1883-75-6_1054771.html
https://www.smolecule.com/products/s773982?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

General Guidance for Acetylation

While a specific protocol for 3,4-Furandimethanol is unavailable, standard acetylation methods can be

adapted. The patent for 2-aceto-3,4-furandimethanol [3] indicates that acetylation of furan diols is feasible,

typically using acetic anhydride and a catalyst.

Reaction Setup

¢ Reactants: The diol is reacted with an acylating agent, most commonly acetic anhydride.
e Catalyst: The reaction is often catalyzed by an acid catalyst. The patent mentions the use of

phosphoric acid or boron trifluoride etherate [3].
e Solvent: The reaction can be run in a solvent like acetic acid or without a solvent (using excess

acetic anhydride).

Reaction Workflow The diagram below outlines the general steps for a typical acetylation reaction.
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Reaction Setup

Charge reactor with
3,4-Furandimethanol
and catalyst (e.g., HsPOa4)

'

Add Acetic Anhydride
(typically 2-2.2 equivalents)
with stirring

'

Control temperature
(Mildly exothermic;
~60-100°C suggested)

'

Monitor reaction
by TLC or GC-MS
until completion

l

Work-up:
Pour into ice water
or sodium carbonate solution

'

Extract product
with organic solvent
(e.g., ethyl acetate)

'

Purification:
Dry, concentrate,
and recrystallize

Obtain acetylated
product (Diacetate)
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Critical Considerations & Safety

o Safety Data: For the related compound 2,5-Furandimethanol, the MSDS indicates it is harmful by
inhalation, in contact with skin, and if swallowed [1]. Always consult specific safety data for 3,4-
Furandimethanol before starting work.

¢ Reaction Control: Acetylation with acetic anhydride is exothermic. Control the addition rate and
temperature to prevent runaway reactions.

¢ Handling Precautions: Conduct the reaction in a fume hood, and wear appropriate personal
protective equipment (PPE), including gloves and safety goggles [1].

¢ Analytical Verification: The identity of the final product must be confirmed using techniques such as
1H NMR, 13C NMR, and Mass Spectrometry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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